Cas no 442864-61-1 (7-benzyl-8-(2-hydroxypropyl)sulfanyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 7-benzyl-8-(2-hydroxypropyl)sulfanyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 442864-61-1
• MF: C₁₇H₂₀N₄O₃S
• MW: 360.430702209473
• CID: 5982970
• Update Time: 2025-11-06

7-benzyl-8-(2-hydroxypropyl)sulfanyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 7-benzyl-8-(2-hydroxypropyl)sulfanyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• 7-benzyl-8-((2-hydroxypropyl)thio)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione
• 1H-Purine-2,6-dione, 3,7-dihydro-8-[(2-hydroxypropyl)thio]-1,3-dimethyl-7-(phenylmethyl)-

• Inchi： 1S/C17H20N4O3S/c1-11(22)10-25-16-18-14-13(15(23)20(3)17(24)19(14)2)21(16)9-12-7-5-4-6-8-12/h4-8,11,22H,9-10H2,1-3H3
• InChI Key： GPYLJSOXMBAIPW-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)C2=C(N(C)C(=O)N(C)C2=O)N=C1SCC(O)C

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 598.7±60.0 °C(Predicted)
• pka: 14.27±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 7-benzyl-8-(2-hydroxypropyl)sulfanyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Recent Advances in the Study of 7-Benzyl-8-(2-hydroxypropyl)sulfanyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS: 442864-61-1)

The compound 7-benzyl-8-(2-hydroxypropyl)sulfanyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS: 442864-61-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This purine derivative has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a lead compound for drug development.

Recent research has focused on the synthesis and optimization of this compound to enhance its bioavailability and target specificity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the hydroxypropylsulfanyl moiety significantly improved the compound's solubility and metabolic stability, making it a more viable candidate for in vivo studies. The study also highlighted the compound's ability to modulate adenosine receptor activity, suggesting potential applications in neurological and cardiovascular disorders.

Another key area of investigation has been the compound's interaction with specific enzymes involved in purine metabolism. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 7-benzyl-8-(2-hydroxypropyl)sulfanyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione exhibits inhibitory effects on xanthine oxidase, an enzyme implicated in gout and other inflammatory conditions. This finding opens new avenues for the development of novel xanthine oxidase inhibitors with improved efficacy and safety profiles.

In addition to its enzymatic interactions, the compound has shown promise in preclinical models of cancer. Research conducted at the National Cancer Institute (2023) revealed that the compound induces apoptosis in certain cancer cell lines by disrupting mitochondrial function and activating caspase pathways. These findings suggest that further exploration of its anticancer mechanisms could lead to the development of targeted therapies for resistant malignancies.

Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as off-target effects, pharmacokinetic variability, and formulation stability need to be addressed in future studies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 7-benzyl-8-(2-hydroxypropyl)sulfanyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS: 442864-61-1) represents a versatile scaffold with multiple therapeutic potentials. Continued research into its pharmacological properties and optimization of its chemical structure will be crucial for realizing its full clinical potential. The compound's ability to interact with diverse biological targets underscores its significance in the ongoing quest for novel and effective treatments in chemical biology and medicine.